Cas no 2194847-34-0 (8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane
• CAS No: 2194847-34-0
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 6212557
• PubChem ID: 126852240
• Update Time: 2025-06-09

8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 2194847-34-0
• 2,3-dihydro-1,4-benzodioxin-3-yl-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• AKOS032465197
• 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane
• F6472-2568

• Inchi： 1S/C18H20N4O3/c23-18(17-11-24-15-3-1-2-4-16(15)25-17)22-12-5-6-13(22)10-14(9-12)21-8-7-19-20-21/h1-4,7-8,12-14,17H,5-6,9-11H2
• InChI Key： TWJPBQQCUOYPLZ-UHFFFAOYSA-N
• SMILES： O=C(C1COC2C=CC=CC=2O1)N1C2CC(CC1CC2)N1C=CN=N1

Computed Properties

• Exact Mass: 340.15354051g/mol
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.5Ų

Additional information on 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

Introduction to 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2194847-34-0)

8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane, with the CAS number 2194847-34-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclooctanes and incorporates a 1,4-benzodioxine moiety and a 1,2,3-triazole ring, which are known for their diverse biological activities.

The 1,4-benzodioxine scaffold is a privileged structure found in numerous natural products and synthetic compounds with a wide range of biological activities, including antifungal, anti-inflammatory, and anticancer properties. The presence of this moiety in 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane suggests potential applications in these areas. Additionally, the 1,2,3-triazole ring is a versatile functional group that is widely used in drug discovery due to its stability and ability to form hydrogen bonds with biological targets.

The azabicyclo[3.2.1]octane core is another key feature of this compound. Azabicyclic systems are known for their ability to mimic the conformational flexibility of peptides and proteins, making them valuable scaffolds for the design of bioactive molecules. The combination of the azabicyclo[3.2.1]octane core with the 1,4-benzodioxine and 1,2,3-triazole moieties results in a compound with a high degree of structural complexity and potential for diverse biological interactions.

Recent studies have explored the pharmacological properties of 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases that are implicated in cancer progression and inflammatory diseases.

In addition to its enzymatic inhibition properties, 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane has also been evaluated for its cytotoxic effects on cancer cell lines. Results from these studies indicate that the compound can induce apoptosis in several cancer cell lines while showing minimal toxicity towards normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer agents.

The pharmacokinetic profile of 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane has also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that the compound has favorable absorption and distribution properties in vivo. Furthermore, it demonstrates good metabolic stability and low toxicity in preclinical models.

To further understand the mechanism of action of 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into the binding interactions between the compound and its target proteins at the atomic level.

The structural diversity and biological activity of 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane make it an attractive candidate for further development as a therapeutic agent. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while minimizing side effects.

In conclusion, 8-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-3-(1H-1,2,3-triazol-1-y l)-8 -azabicy clo [ 5 . 5 . 0 ] octan e strong > (CAS No.< strong > 5 5 6 -6 -6 strong >) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and other disease areas.< / p >